Cas no 2229275-07-2 (3-{4-(propan-2-yl)cyclohexylmethyl}pyrrolidin-3-ol)

• Product Name: 3-{4-(propan-2-yl)cyclohexylmethyl}pyrrolidin-3-ol
• CAS No: 2229275-07-2
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5927498
• PubChem ID: 165882146
• Update Time: 2025-06-09

3-{4-(propan-2-yl)cyclohexylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4-(propan-2-yl)cyclohexylmethyl}pyrrolidin-3-ol
• 2229275-07-2
• EN300-1745919
• 3-{[4-(propan-2-yl)cyclohexyl]methyl}pyrrolidin-3-ol

• Inchi： 1S/C14H27NO/c1-11(2)13-5-3-12(4-6-13)9-14(16)7-8-15-10-14/h11-13,15-16H,3-10H2,1-2H3
• InChI Key： WFCIECWVUMBCIV-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-{4-(propan-2-yl)cyclohexylmethyl}pyrrolidin-3-ol

Comprehensive Overview of 3-{4-(propan-2-yl)cyclohexylmethyl}pyrrolidin-3-ol (CAS No. 2229275-07-2)

The compound 3-{4-(propan-2-yl)cyclohexylmethyl}pyrrolidin-3-ol (CAS No. 2229275-07-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its pyrrolidin-3-ol core and propan-2-ylcyclohexylmethyl substituent, this compound exhibits intriguing physicochemical properties and potential biological activities. Researchers are particularly interested in its cyclohexylmethyl moiety, which is known to influence lipophilicity and membrane permeability, making it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for pyrrolidine derivatives has surged due to their versatility in pharmaceutical applications. The 3-ol functional group in this compound provides a handle for further chemical modifications, enabling the creation of diverse analogs. This flexibility aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized to enhance binding affinity and selectivity. The CAS No. 2229275-07-2 is often searched in conjunction with terms like "pyrrolidine scaffold", "cyclohexylmethyl derivatives", and "medicinal chemistry applications", reflecting its relevance in contemporary research.

One of the most compelling aspects of 3-{4-(propan-2-yl)cyclohexylmethyl}pyrrolidin-3-ol is its potential role in addressing central nervous system (CNS) disorders. The pyrrolidin-3-ol moiety is a common feature in neuromodulators, and its combination with the lipophilic cyclohexylmethyl group may enhance blood-brain barrier penetration. This has led to increased interest in its application for conditions such as neurodegenerative diseases and mood disorders, topics that are frequently explored in scientific literature and online forums.

From a synthetic chemistry perspective, the preparation of CAS No. 2229275-07-2 involves sophisticated stereoselective synthesis techniques. The propan-2-ylcyclohexylmethyl side chain introduces challenges in controlling stereochemistry, which is critical for achieving desired biological activity. Researchers often employ asymmetric catalysis or chiral auxiliaries to obtain enantiomerically pure forms of this compound. These methodologies are highly sought after in the context of green chemistry and sustainable synthesis, which are hot topics in the chemical industry.

The physicochemical properties of 3-{4-(propan-2-yl)cyclohexylmethyl}pyrrolidin-3-ol also make it a candidate for prodrug development. Its hydroxyl group can be esterified or conjugated to improve solubility or bioavailability, addressing common issues in drug formulation. This aligns with the increasing focus on drug delivery systems and pharmacokinetic optimization, which are frequently discussed in both academic and industrial settings.

In summary, 3-{4-(propan-2-yl)cyclohexylmethyl}pyrrolidin-3-ol (CAS No. 2229275-07-2) represents a promising compound with multifaceted applications in drug discovery and development. Its unique structure, combined with the growing interest in pyrrolidine-based therapeutics and CNS-targeting molecules, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative drug design and therapeutic advancements.